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Compound of Interest

Compound Name: 3-Nitropyrene-1,2-dione

Cat. No.: B15435923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling, storage,

and use of 3-Nitropyrene-1,2-dione. Given the limited specific data available for this

compound, the following guidelines are based on the known hazards of related substances,

including nitrated polycyclic aromatic hydrocarbons (nitro-PAHs) and quinone structures.

Extreme caution is advised.

Compound Information
Property Data Source

Chemical Name 3-Nitropyrene-1,2-dione N/A

CAS Number Not available N/A

Molecular Formula C₁₆H₇NO₄ N/A

Molecular Weight 277.23 g/mol N/A

Appearance
Likely a colored crystalline

solid

Inferred from related

compounds

Solubility

Likely sparingly soluble in

water, soluble in organic

solvents like acetone,

benzene, and diethyl ether.

[1][2]
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Hazard Identification and Safety Precautions
3-Nitropyrene-1,2-dione is not commercially available with a specific safety data sheet.

However, based on its structure, it should be treated as a highly hazardous substance. The

primary hazards are associated with its nitrated polycyclic aromatic hydrocarbon (nitro-PAH)

and quinone functionalities.

Potential Hazards:

Carcinogenicity: Many nitro-PAHs are known or suspected carcinogens.[3] 1-Nitropyrene is

classified as a Group 2B carcinogen by the IARC, meaning it is possibly carcinogenic to

humans.[3]

Mutagenicity: Nitro-PAHs are often potent mutagens.[4]

Toxicity: Quinones can be toxic through various mechanisms, including the generation of

reactive oxygen species (ROS) and alkylation of cellular macromolecules.[5][6]

Skin and Eye Irritation: Likely to cause skin and eye irritation upon contact.[7][8]

Respiratory Tract Irritation: Inhalation of dust or aerosols may cause respiratory tract

irritation.[9]

Personal Protective Equipment (PPE)
A comprehensive range of personal protective equipment must be worn at all times when

handling 3-Nitropyrene-1,2-dione.
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PPE Specification

Gloves

Nitrile or other chemically resistant gloves.

Change gloves frequently and immediately if

contaminated.

Eye Protection
Safety glasses with side shields or chemical

safety goggles.

Lab Coat
A flame-retardant lab coat that is buttoned and

has tight-fitting cuffs.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate cartridge for organic vapors and

particulates should be used, especially when

handling the solid compound or creating

solutions.

Handling and Storage Protocols
General Handling

Work in a designated area: All work with 3-Nitropyrene-1,2-dione should be conducted in a

certified chemical fume hood to avoid inhalation of dust or vapors.[10]

Avoid dust formation: Handle the solid material carefully to minimize the generation of dust.

[11]

Prevent contact: Avoid all contact with skin, eyes, and clothing.[11]

Use appropriate tools: Use spatulas and other equipment that will not generate static

electricity.

Weighing: Weigh the compound in a fume hood on a tared, sealed container.

Storage
Container: Store in a tightly sealed, light-resistant container.
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Location: Keep in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[4]

Security: Store in a locked cabinet or other secure location to restrict access.

Experimental Protocols
Solution Preparation

Solvent Selection: Choose a suitable solvent based on experimental needs. Common

solvents for related compounds include acetone, benzene, and diethyl ether.[1][2]

Procedure:

In a chemical fume hood, carefully weigh the desired amount of 3-Nitropyrene-1,2-dione
into a clean, dry vial.

Add the solvent dropwise with gentle swirling or sonication to dissolve the compound.

Ensure the container is tightly sealed after preparation.

Label the solution clearly with the compound name, concentration, solvent, and date of

preparation.

Waste Disposal
All waste containing 3-Nitropyrene-1,2-dione must be treated as hazardous waste.

Collection:

Collect all solid waste (contaminated gloves, weighing paper, etc.) in a designated, sealed,

and clearly labeled hazardous waste container.

Collect all liquid waste in a separate, sealed, and clearly labeled hazardous waste

container. Do not mix with other waste streams unless compatibility is confirmed.

Disposal:
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Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office.[12][13] Follow all local, state, and federal regulations for hazardous waste

disposal.[12]

Emergency Procedures
Spill Response

Evacuate: Immediately evacuate the area of the spill.

Alert: Notify your supervisor and your institution's EHS office.

Secure the area: Prevent entry to the spill area.

Cleanup (if trained):

Wear appropriate PPE, including respiratory protection.

For small spills of solid material, gently cover with an absorbent material (e.g., vermiculite

or sand) and carefully scoop into a labeled hazardous waste container. Avoid raising dust.

For small liquid spills, absorb with an inert material and place in a labeled hazardous

waste container.

Decontaminate the spill area with a suitable solvent (e.g., acetone), followed by soap and

water. Collect all cleaning materials as hazardous waste.

First Aid
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[8]

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes. Remove contaminated clothing and shoes. Seek immediate medical attention.[8]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[7]
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Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[7]

Diagrams
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Click to download full resolution via product page

Caption: General workflow for handling 3-Nitropyrene-1,2-dione.
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Caption: Potential toxicity pathways for 3-Nitropyrene-1,2-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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